Cas no 40016-69-1 ((1-Methylethyl)phenylcarbamic chloride)

• Product Name: (1-Methylethyl)phenylcarbamic chloride
• CAS No: 40016-69-1
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 2631379
• PubChem ID: 11446927
• Update Time: 2025-04-21

(1-Methylethyl)phenylcarbamic chloride Chemical and Physical Properties

Names and Identifiers

• (1-methylethyl)phenylcarbamic chloride
• HXKLJAOQHIUGBC-UHFFFAOYSA-N
• Phenyl Isopropyl Carbamoyl Chloride
• DTXSID70466119
• 40016-69-1
• SCHEMBL4701126
• (1-Methylethyl)phenylcarbamic chloride

• Inchi： 1S/C10H12ClNO/c1-8(2)12(10(11)13)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： HXKLJAOQHIUGBC-UHFFFAOYSA-N
• SMILES： ClC(N(C1C=CC=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives